Cas no 899935-38-7 (N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl}sulfanyl)acetamide)
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl}sulfanyl)acetamide
- 899935-38-7
- F3168-0621
- N-(4-bromophenyl)-2-[(2-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-3-yl)sulfanyl]acetamide
- N-(4-bromophenyl)-2-[(3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)sulfanyl]acetamide
- N-(4-BROMOPHENYL)-2-({3-PHENYL-1,4-DIAZASPIRO[4.4]NONA-1,3-DIEN-2-YL}SULFANYL)ACETAMIDE
- N-(4-bromophenyl)-2-((3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide
- AKOS001793711
-
- Inchi: 1S/C21H20BrN3OS/c22-16-8-10-17(11-9-16)23-18(26)14-27-20-19(15-6-2-1-3-7-15)24-21(25-20)12-4-5-13-21/h1-3,6-11H,4-5,12-14H2,(H,23,26)
- InChI Key: HZBAWMBREPMTBW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NC(CSC1C(C2C=CC=CC=2)=NC2(CCCC2)N=1)=O
Computed Properties
- Exact Mass: 441.05105g/mol
- Monoisotopic Mass: 441.05105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 601
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 79.1Ų
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3168-0621-2μmol |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl}sulfanyl)acetamide |
899935-38-7 | 90%+ | 2μl |
$57.0 | 2023-05-18 | |
| Life Chemicals | F3168-0621-5μmol |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl}sulfanyl)acetamide |
899935-38-7 | 90%+ | 5μl |
$63.0 | 2023-05-18 | |
| Life Chemicals | F3168-0621-10μmol |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl}sulfanyl)acetamide |
899935-38-7 | 90%+ | 10μl |
$69.0 | 2023-05-18 | |
| Life Chemicals | F3168-0621-20μmol |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl}sulfanyl)acetamide |
899935-38-7 | 90%+ | 20μl |
$79.0 | 2023-05-18 | |
| Life Chemicals | F3168-0621-1mg |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl}sulfanyl)acetamide |
899935-38-7 | 90%+ | 1mg |
$54.0 | 2023-05-18 | |
| Life Chemicals | F3168-0621-2mg |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl}sulfanyl)acetamide |
899935-38-7 | 90%+ | 2mg |
$59.0 | 2023-05-18 | |
| Life Chemicals | F3168-0621-3mg |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl}sulfanyl)acetamide |
899935-38-7 | 90%+ | 3mg |
$63.0 | 2023-05-18 | |
| Life Chemicals | F3168-0621-4mg |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl}sulfanyl)acetamide |
899935-38-7 | 90%+ | 4mg |
$66.0 | 2023-05-18 | |
| Life Chemicals | F3168-0621-5mg |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl}sulfanyl)acetamide |
899935-38-7 | 90%+ | 5mg |
$69.0 | 2023-05-18 | |
| Life Chemicals | F3168-0621-10mg |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl}sulfanyl)acetamide |
899935-38-7 | 90%+ | 10mg |
$79.0 | 2023-05-18 |
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl}sulfanyl)acetamide Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl}sulfanyl)acetamide
Introduction to N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl}sulfanyl)acetamide (CAS No. 899935-38-7)
N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl}sulfanyl)acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 899935-38-7, represents a fascinating blend of structural complexity and potential biological activity. The molecular structure incorporates several key functional groups that contribute to its unique properties and make it a valuable candidate for further investigation.
The core of this compound is the N-(4-bromophenyl) moiety, which introduces a bromine atom at the para position of the phenyl ring. This substitution pattern is commonly employed in medicinal chemistry to enhance binding affinity and metabolic stability. The bromine atom serves as a handle for further chemical modifications, allowing researchers to explore various derivatives with tailored properties.
Complementing the N-(4-bromophenyl) group is the 2-({3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl}sulfanyl)acetamide moiety. This part of the molecule is particularly intriguing due to its spirocyclic structure, which combines a phenyl ring with a diazaspiro framework. The spirocyclic core is known for its rigidity and stability, which can be advantageous in drug design by reducing conformational flexibility and improving binding specificity.
The 3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl component adds another layer of complexity to the molecule. This structure features a diazaspirane ring system, which has been studied for its potential applications in medicinal chemistry. Diazaspiranes are unique because they can exhibit both electron-deficient and electron-rich characteristics, depending on the substitution pattern. This dual nature makes them versatile scaffolds for developing compounds with diverse biological activities.
The sulfanyl group in the 2-(...)sulfanyl)acetamide part of the molecule introduces a polar sulfur atom, which can enhance solubility and interactions with biological targets. Sulfanyl groups are frequently found in biologically active molecules and have been shown to play a crucial role in modulating enzyme activity and receptor binding.
In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores. Spirocycles are known for their ability to mimic natural product structures and have been successfully incorporated into various drug candidates. The spirocyclic system in N-(4-bromophenyl)-2-{(3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl)sulfanyl}acetamide could be particularly useful in developing novel therapeutic agents with improved pharmacokinetic properties.
The acetamide functional group at the terminal position of the molecule provides a hydrogen bond acceptor site, which can be critical for interactions with biological targets such as proteins and enzymes. Acetamides are common motifs in drug molecules due to their ability to form stable hydrogen bonds, enhancing binding affinity and selectivity.
Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like N-(4-bromophenyl)-2-{(3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl)sulfanyl}acetamide exemplify this principle by combining multiple structural features that can contribute to biological activity. The presence of both bromine and sulfanyl groups provides multiple points of interaction with biological targets, increasing the likelihood of finding potent and selective inhibitors or agonists.
The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed reactions and stereoselective transformations have been instrumental in building the intricate spirocyclic framework.
In conclusion, N-(4-bromophenyl)-2-{(3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl)sulfanyl}acetamide (CAS No. 899935-38-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.
899935-38-7 (N-(4-bromophenyl)-2-({3-phenyl-1,4-diazaspiro4.4nona-1,3-dien-2-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)